2-Ethyl-6-methyl-isonicotinic acid hydrazide

• Molecular Formula: C9H13N3O
• Molecular Weight: 179.22 g/mol
• IUPAC Name: 2-ethyl-6-methylpyridine-4-carbohydrazide
• InChI: InChI=1S/C9H13N3O/c1-3-8-5-7(9(13)12-10)4-6(2)11-8/h4-5H,3,10H2,1-2H3,(H,12,13)
• InChI Key: HECJFYFPAMKONH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=CC(=C1)C(=O)NN)C

Description

2-Ethyl-6-methyl-isonicotinic acid hydrazide is a useful research compound. Its molecular formula is C9H13N3O and its molecular weight is 179.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

The title compound is prepared in analogy to 2,6-dimethyl-isonicotinic acid hydrazide hydrochloride starting from 2-ethyl-6-methyl-isonicotinic acid; 1H NMR S 1.46 (t, J=7.6 Hz, 3H), 2.87 (s, 3H), 3.15 (q, J=7.6 Hz, 3H), 8.14 (s, 1H), 8.16 (s, 1H).

Synthesis routes and methods III

Procedure details

A solution of crude N′-(2-ethyl-6-methyl-pyridine-4-carbonyl)-hydrazinecarboxylic acid tert-butyl ester in dioxane (10 mL) is treated with 4M HCl in dioxane (4 mL) for 6 h. The mixture is evaporated, the residue taken up in MeOH and the 2-ethyl-6-methyl-isonicotinic acid hydrazide hydrochloride is precipitated from Et2O as white foam; 1H NMR (CD3OD): δ 8.16 (s, 1H), 8.14 (s, 1H), 3.15 (q, J=7.6 Hz, 2H), 2.87 (s, 3H), 1.46 (t, J=7.6 Hz, 3H).